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Compound of Interest

Compound Name: Cholesteryl isoamyl ether

Cat. No.: B1607063 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

a compound's physicochemical properties is paramount for its application. This guide provides

a comparative analysis of cholesteryl isoamyl ether against related cholesteryl derivatives.

While specific experimental data for cholesteryl isoamyl ether is not extensively available in

published literature, this guide furnishes the foundational information available and details the

experimental protocols for its full characterization.

Comparison of Physicochemical Properties
The following table summarizes the known properties of cholesteryl isoamyl ether and

compares them with cholesterol and another common cholesteryl ether, cholesteryl oleyl ether.

This comparison allows researchers to estimate the expected properties of cholesteryl
isoamyl ether and highlights the data gaps that need to be addressed experimentally.
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Property
Cholesteryl
Isoamyl Ether

Cholesterol
Cholesteryl Oleyl
Ether

Molecular Formula C₃₂H₅₆O[1][2][3] C₂₇H₄₆O[4] C₄₅H₈₀O

Molecular Weight 456.79 g/mol [1][2] 386.65 g/mol [4] 653.1 g/mol

CAS Number 74996-30-8[5][6] 57-88-5[4] 32222-04-1

Melting Point Not Available 148.5 °C[4]
~45-47 °C (liquid

crystal transitions)

Boiling Point Not Available
360 °C (with some

decomposition)[4]
Not Available

Solubility Not Available

Insoluble in water;

soluble in many

organic solvents[7]

Insoluble in water;

soluble in organic

solvents

Appearance Not Available
White crystalline

powder

White to off-white

solid

Experimental Protocols
To address the missing data for cholesteryl isoamyl ether, the following experimental

protocols are provided as a guide for its synthesis and characterization.

Synthesis of Cholesteryl Ethers
A common method for the synthesis of cholesteryl ethers involves the reaction of an alcohol

with a cholesteryl derivative. One established method is the alcoholysis of cholesterol p-

toluenesulfonate[8]. An alternative approach involves treating the sodium salt of cholesterol

with mesylates of the desired alcohol in toluene in the presence of anhydrous

dimethylformamide[1].

General Procedure for Synthesis:

Preparation of Sodium Cholesterate: Cholesterol is reacted with a strong base, such as

sodium hydride, in an anhydrous solvent like toluene to form the sodium salt of cholesterol.
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Preparation of Isoamyl Mesylate: Isoamyl alcohol is reacted with methanesulfonyl chloride in

the presence of a base like triethylamine to produce isoamyl mesylate.

Etherification: The sodium cholesterate is then reacted with isoamyl mesylate. The reaction

mixture is typically heated to drive the reaction to completion.

Purification: The resulting cholesteryl isoamyl ether is purified from the reaction mixture

using column chromatography on silica gel.

Characterization Techniques
1. Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for confirming the structure of the synthesized cholesteryl isoamyl ether.

¹H NMR: The spectrum is expected to show characteristic peaks for the cholesterol

backbone and the isoamyl group. Protons on the carbon adjacent to the ether oxygen are

expected to be shifted downfield, typically in the 3.4-4.5 ppm range[9].

¹³C NMR: The carbon atoms of the cholesterol backbone and the isoamyl group will have

distinct chemical shifts. The carbon atom bonded to the ether oxygen is expected to appear

in the 50-80 ppm range[9].

2. Infrared (IR) Spectroscopy: Fourier-transform infrared (FTIR) spectroscopy can be used to

identify the functional groups present in the molecule. The IR spectrum of an ether is

characterized by a C-O single bond stretching vibration in the range of 1050-1150 cm⁻¹[9]. The

spectrum of cholesteryl isoamyl ether would be expected to show the absence of the broad

O-H stretching band around 3400 cm⁻¹ that is characteristic of cholesterol[10].

3. Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the compound. For cholesteryl derivatives, electrospray ionization

(ESI) and atmospheric pressure chemical ionization (APCI) are common techniques[11]. The

mass spectrum should show a molecular ion peak corresponding to the calculated molecular

weight of cholesteryl isoamyl ether (456.79 g/mol ).

4. Differential Scanning Calorimetry (DSC): DSC is used to determine the melting point and to

study the liquid crystalline properties of the compound. Many cholesteryl derivatives exhibit

liquid crystal phases, and DSC can identify the temperatures of these phase transitions[12].
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Visualizing Experimental Workflows
The following diagrams illustrate the general workflow for the synthesis and characterization of

cholesteryl isoamyl ether.
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Caption: Synthesis and Purification Workflow for Cholesteryl Isoamyl Ether.
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Caption: Characterization Workflow for Cholesteryl Isoamyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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